Cas no 57090-63-8 (Nsc236622)

• Product Name: Nsc236622
• CAS No: 57090-63-8
• MF: C₃₀H₄₈F₂O₂
• MW: 478.697736740112
• CID: 946469
• PubChem ID: 314981
• Update Time: 2025-04-19

Nsc236622 Chemical and Physical Properties

Names and Identifiers

• Nsc236622
• 5β,6β-Difluormethylencholestan-3-on-3-aethylenacetal
• AC1L7QPO
• 57090-63-8
• NSC-236622
• DTXSID90311051

• Inchi： 1S/C30H48F2O2/c1-19(2)7-6-8-20(3)22-9-10-23-21-17-25-29(30(25,31)32)18-28(33-15-16-34-28)14-13-27(29,5)24(21)11-12-26(22,23)4/h19-25H,6-18H2,1-5H3
• InChI Key： XHEDVTDRSKFARV-UHFFFAOYSA-N
• SMILES： FC1(C2CC3C4CCC(C(C)CCCC(C)C)C4(C)CCC3C3(C)CCC4(CC231)OCCO4)F

Computed Properties

• Exact Mass: 478.36244
• Monoisotopic Mass: 478.362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 518°C at 760 mmHg
• Flash Point: 277.2°C
• Refractive Index: 1.52
• PSA: 18.46
• LogP: 8.09600